Cas no 1806837-18-2 (4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine)

• Product Name: 4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine
• CAS No: 1806837-18-2
• MF: C₆H₄Br₂F₂N₂
• MW: 301.9141664505
• CID: 4849970
• Update Time: 2025-10-29

4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H4Br2F2N2/c7-3-1-2(11)4(8)5(12-3)6(9)10/h1,6H,(H2,11,12)
• InChI Key： NNQCJGHMTHOSLU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(N=C1C(F)F)Br)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine

Introduction to 4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine (CAS No. 1806837-18-2)

4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine, with the CAS number 1806837-18-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with an amino group, two bromine atoms, and a difluoromethyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine typically involves multi-step processes, often starting from readily available precursors such as 3,6-dibromopyridine. The introduction of the amino and difluoromethyl groups can be achieved through various chemical reactions, including nucleophilic substitution and fluorination steps. Recent advancements in synthetic methodologies have made the production of this compound more efficient and cost-effective, facilitating its broader application in research and development.

In the realm of medicinal chemistry, 4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine has shown promise as a lead compound for the development of novel therapeutic agents. Its bromine substituents can enhance lipophilicity and improve cell membrane permeability, while the difluoromethyl group can confer metabolic stability and reduce potential side effects. The amino group provides a reactive site for further functionalization, allowing for the design of derivatives with optimized pharmacological profiles.

Recent studies have explored the biological activities of 4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been investigated for its ability to inhibit kinases, which are key targets in cancer therapy. The compound's unique structure allows it to bind selectively to these enzymes, potentially disrupting their function and leading to therapeutic benefits.

Beyond enzyme inhibition, 4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine has also been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can be detrimental to tissue health. Preliminary studies suggest that this compound may modulate inflammatory responses by interfering with signaling pathways involved in inflammation.

The safety profile of 4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine is another critical aspect of its evaluation. Preclinical studies have assessed its toxicity and pharmacokinetic properties in various animal models. These studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and efficacy in humans.

In conclusion, 4-Amino-3,6-dibromo-2-(difluoromethyl)pyridine (CAS No. 1806837-18-2) represents a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead for the development of novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in various medical contexts.